2-(3-(Hydroxymethyl)oxetan-3-yl)acetonitrile
Overview
Description
“2-(3-(Hydroxymethyl)oxetan-3-yl)acetonitrile” is a chemical compound with the molecular formula C6H9NO2 . It has a molecular weight of 127.14 . The compound is typically stored at temperatures below -10°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H9NO2/c7-2-1-6(3-8)4-9-5-6/h8H,1,3-5H2 . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is an oil and it’s typically stored at temperatures below -10°C .Scientific Research Applications
Paternó-Büchi Reactions
3-(Silyloxy)oxetanes, including molecules similar to 2-(3-(Hydroxymethyl)oxetan-3-yl)acetonitrile, are obtained through the irradiation of mixtures involving aromatic aldehydes and silyl enol ethers, showcasing high diastereoselectivity and potential applications in stereoselective synthesis processes (Vogt et al., 2009).
Synthesis of Organic Compounds
The synthesis of 2,2′-arylmethylene bis(3-hydroxy-5,5-dimethyl-2-cyclohexene-1-one) and 1,8-dioxooctahydroxanthenes using ZnO and ZnO–acetyl chloride in reactions involving acetonitrile demonstrates the versatility of acetonitrile-based reactions in producing a variety of organic compounds with potential applications in material science and pharmaceuticals (Maghsoodlou et al., 2010).
Green Synthesis Routes
A green synthesis approach for new 1,2-Naphthoquinomethane acetonitriles in water presents an environmentally friendly method for producing acetonitrile derivatives, highlighting the importance of sustainable practices in chemical synthesis (Villemin et al., 2010).
Hydroxyl Radical Reactivity
Studies on the reactivity of hydroxyl radicals in acetonitrile solutions offer insights into the fundamental chemical properties of acetonitrile and its interactions with reactive species, which can be crucial for understanding its behavior in various chemical environments (Mitroka et al., 2010).
Functionalization and Polymer Chemistry
Research on the functionalization of poly(2-oxazoline)s using methyl bromoacetate followed by direct amidation in acetonitrile reveals the potential of acetonitrile in polymer chemistry for introducing a wide range of functional groups to polymers, thereby expanding their applications in biomedical and industrial fields (Podevyn et al., 2019).
Safety and Hazards
The compound has several hazard statements: H302, H312, H315, H319, H332, H335 . These indicate that it can be harmful if swallowed, in contact with skin, causes skin and eye irritation, and may cause respiratory irritation . Therefore, it’s important to handle it with care, using appropriate safety measures.
Properties
IUPAC Name |
2-[3-(hydroxymethyl)oxetan-3-yl]acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO2/c7-2-1-6(3-8)4-9-5-6/h8H,1,3-5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQVIUCMKUIUWKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)(CC#N)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30451566 | |
Record name | 2-(3-(Hydroxymethyl)oxetan-3-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30451566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
42941-62-8 | |
Record name | 2-(3-(Hydroxymethyl)oxetan-3-yl)acetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30451566 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-[3-(hydroxymethyl)oxetan-3-yl]acetonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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